Clofibric Acid Acyl-β-D-glucuronide (90per cent)
Clofibric Acid Acyl-β-D-glucuronide (90per cent)
Brand Name:
Vulcanchem
CAS No.:
72072-47-0
VCID:
VC0022668
InChI:
InChI=1S/C16H19ClO9/c1-16(2,26-8-5-3-7(17)4-6-8)15(23)25-14-11(20)9(18)10(19)12(24-14)13(21)22/h3-6,9-12,14,18-20H,1-2H3,(H,21,22)/t9-,10-,11+,12-,14-/m0/s1
SMILES:
CC(C)(C(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)Cl
Molecular Formula:
C₁₆H₁₉ClO₉
Molecular Weight:
390.8 g/mol
Clofibric Acid Acyl-β-D-glucuronide (90per cent)
CAS No.: 72072-47-0
Reference Standards
VCID: VC0022668
Molecular Formula: C₁₆H₁₉ClO₉
Molecular Weight: 390.8 g/mol
CAS No. | 72072-47-0 |
---|---|
Product Name | Clofibric Acid Acyl-β-D-glucuronide (90per cent) |
Molecular Formula | C₁₆H₁₉ClO₉ |
Molecular Weight | 390.8 g/mol |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C16H19ClO9/c1-16(2,26-8-5-3-7(17)4-6-8)15(23)25-14-11(20)9(18)10(19)12(24-14)13(21)22/h3-6,9-12,14,18-20H,1-2H3,(H,21,22)/t9-,10-,11+,12-,14-/m0/s1 |
Standard InChIKey | LCJVUUVMVSSIGZ-HNRZYHPDSA-N |
Isomeric SMILES | CC(C)(C(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)Cl |
SMILES | CC(C)(C(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)Cl |
Canonical SMILES | CC(C)(C(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)Cl |
Synonyms | clofibric acid glucuronide clofibric alpha-pyranoglucuronate clofibric beta-pyranoglucuronate clofibric pyranoglucuronate clofibric pyranoglucuronate, (beta-D)-isomer clofibric pyranoglucuronate, monopotassium salt |
PubChem Compound | 155696 |
Last Modified | Nov 11 2021 |
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